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Compound of Interest

Compound Name: (Rac)-E1R

Cat. No.: B2416654 Get Quote

Disclaimer: The following guidance is based on the assumed identification of "(Rac)-E1R" as

rac-[(1R,2S)-2-ethynylcyclopropyl]methanol (CAS: 1422273-86-6). This assumption is based

on available chemical information and should be verified by the user. It is imperative to confirm

the specific chemical composition and associated hazards of the substance being handled and

to consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols. This document should be used as a supplementary resource to, not a

replacement for, official institutional and regulatory guidelines.[1]

This guide provides essential safety and logistical information for the proper disposal of (Rac)-
E1R, presumed to be rac-[(1R,2S)-2-ethynylcyclopropyl]methanol, a flammable liquid and

vapor that can cause skin and eye irritation, as well as respiratory irritation.[2] Adherence to

these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling (Rac)-E1R for disposal, it is crucial to wear appropriate personal protective

equipment to minimize exposure.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b2416654?utm_src=pdf-interest
https://www.benchchem.com/product/b2416654?utm_src=pdf-body
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Disposal_of_E1R.pdf
https://www.benchchem.com/product/b2416654?utm_src=pdf-body
https://www.benchchem.com/product/b2416654?utm_src=pdf-body
https://www.chemical-label.com/en/ghs/print-clp/1422273-86-6/rac-1r-2s-2-ethynylcyclopropylmethanol
https://www.benchchem.com/product/b2416654?utm_src=pdf-body
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Disposal_of_E1R.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2416654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact and

irritation.[1][3]

Eye Protection Safety glasses or goggles

To protect eyes from splashes

and vapors which can cause

serious irritation.

Skin and Body Protection
Laboratory coat or other

protective clothing

To shield skin from accidental

contact.

Respiratory Protection
Use in a well-ventilated area or

fume hood

To avoid inhalation of vapors

which may cause respiratory

irritation.

Step-by-Step Disposal Protocol
The disposal of (Rac)-E1R must be carried out in a manner that prevents dangerous chemical

reactions and ensures the safety of all laboratory personnel.

1. Waste Identification and Segregation:

Properly identify the waste as "Flammable Liquid" and "Irritant".

Segregate (Rac)-E1R waste from other chemical waste streams to prevent accidental mixing

and potential hazardous reactions. Strong oxidizing and reducing agents should be avoided.

2. Container Selection and Labeling:

Select a container that is in good condition, free of leaks, and chemically compatible with

(Rac)-E1R. Plastic containers are often preferred over glass to minimize the risk of

breakage.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "rac-[(1R,2S)-2-ethynylcyclopropyl]methanol," and the associated hazards

(Flammable, Irritant).
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The label should also include the date when the waste was first added to the container and

the location of origin (e.g., building and room number).

3. Waste Accumulation and Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

sources of ignition such as heat, sparks, and open flames.

Keep the container tightly closed when not in use to prevent the release of flammable

vapors.

Adhere to your institution's limits on the amount of hazardous waste that can be accumulated

in the laboratory.

4. Final Disposal:

Do not dispose of (Rac)-E1R down the drain or in the regular trash.

Arrange for a hazardous waste pickup with your institution's EHS department or a licensed

waste disposal vendor.

Ensure the container is properly sealed and labeled before it is collected. Leaking or

improperly labeled containers will not be accepted for pickup.

If the original (Rac)-E1R container is empty, it must also be disposed of as hazardous waste,

as it may contain residual chemicals.

Experimental Workflow: Disposal of (Rac)-E1R
The following diagram illustrates the procedural flow for the safe disposal of (Rac)-E1R.
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Caption: Workflow for the safe disposal of (Rac)-E1R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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